N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide

• Molecular Formula: C14H13ClF3N3O2
• Molecular Weight: 347.72 g/mol
• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetamide
• InChI: InChI=1S/C14H13ClF3N3O2/c1-8-5-12(14(16,17)18)20-21(8)7-13(22)19-9-3-4-11(23-2)10(15)6-9/h3-6H,7H2,1-2H3,(H,19,22)
• InChI Key: ZUOKXMSBSIWTLX-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1CC(=O)NC2=CC(=C(C=C2)OC)Cl)C(F)(F)F

Description

N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide, also known as CTAP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. CTAP is a small molecule that has shown promise in various studies as a potential treatment for a range of diseases and conditions.

Mechanism of Action

N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide's mechanism of action is primarily through its interaction with the KOR. KOR activation can lead to various physiological and biochemical effects, including pain relief, sedation, and dysphoria. N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide acts as an antagonist to the KOR, blocking its effects and potentially reducing the negative effects associated with KOR activation.
Biochemical and Physiological Effects:
N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide has been shown to have various biochemical and physiological effects. In preclinical studies, N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide has been shown to reduce drug-seeking behavior in animal models of addiction. It has also been shown to reduce neuropathic pain in animal models. N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide has been shown to have potential antitumor effects in cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide is its high potency and selectivity for the KOR. This makes it a useful tool for studying the effects of KOR activation. However, one limitation is its poor solubility in water, which can make it difficult to administer in vivo. This can be overcome by using appropriate solvents or formulations.

Future Directions

There are several potential future directions for N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide research. One area of interest is its potential as a treatment for addiction and pain. Further studies are needed to determine its efficacy and safety in humans. N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide's potential antitumor effects also warrant further investigation. Additionally, the development of more soluble formulations of N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide could improve its clinical utility.

Synthesis Methods

The synthesis of N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide involves several steps, including the reaction of 3-chloro-4-methoxyaniline with 2-(trifluoromethyl)acetyl chloride to form an intermediate product. This intermediate is then reacted with 5-methyl-3-(trifluoromethyl)-1H-pyrazole-1-carboxylic acid to form N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide. The final product is purified through recrystallization to obtain a high purity compound.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide has been studied extensively for its potential therapeutic properties. It has shown potential as a treatment for various diseases and conditions, including addiction, neuropathic pain, and cancer. N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide has been studied as a kappa opioid receptor (KOR) antagonist, which means it can block the effects of KOR activation. KOR activation has been linked to various diseases and conditions, including addiction and pain, making N-(3-chloro-4-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide a promising treatment option.